Ethyl 6-formylbenzo[b]thiophene-2-carboxylate

• CAS No.: 850074-44-1
• Molecular Formula: C12H10O3S
• Molecular Weight: 234.27 g/mol
• IUPAC Name: ethyl 6-formyl-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C12H10O3S/c1-2-15-12(14)11-6-9-4-3-8(7-13)5-10(9)16-11/h3-7H,2H2,1H3
• InChI Key: XVRFYXPPJJGDJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(S1)C=C(C=C2)C=O

Description

Ethyl 6-formylbenzo[b]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C12H10O3S and its molecular weight is 234.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-hydroxymethyl-benzo[b]thiophene-2-carboxylic acid ethyl ester (2.651 g, 11.22 mmol) in 110 mL of CH2Cl2 was added MnO2 (13.50 g). The mixture was allowed to stir at rt for 30 min and then filtered through a pad of Celite. The filtrate was concentrated and dried to give 6-formyl-benzo[b]thiophene-2-carboxylic acid ethyl ester as a pale solid. 1H NMR (CDCl3, 200 MHz) δ 10.09 (s, 1H), 8.34 (s, 1H), 8.07 (s, 1H), 7.97 (d, J=8.0 Hz, 2H), 7.88 (dd, J=8.4, 1.4 Hz, 1H), 4.40 (q, J=7.0 Hz, 2H), 1.41 (t, J=7.0 Hz, 3H). MS (EI): cal'd 235.0 (M+), exp 235.1 (M+).